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Compound of Interest

Compound Name: Glutinone

Cat. No.: B024113 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Glutathione in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

personal protective equipment (PPE) requirements, operational plans, and waste disposal

protocols. While Glutathione is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is crucial to handle it with care to minimize any potential risks.[1]

[2][3][4]

Hazard Identification and Exposure Limits
The primary routes of exposure to Glutathione are through eye contact, ingestion, or inhalation

of dust particles.[1] In the event of a fire, thermal decomposition can produce hazardous gases,

including carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[1][4][5][6]

Quantitative Safety Data

Parameter Value Notes

OSHA PEL (Permissible

Exposure Limit)
15 mg/m³

As TWA (Time-Weighted

Average) for total dust.[1]

ACGIH TLV (Threshold Limit

Value)
10 mg/m³

As TWA for inhalable particles.

[1]

LD50 Oral (Rat) > 5,000 mg/kg Acute oral toxicity.[1]

LD50 Oral (Mouse) 5,000 mg/kg Acute oral toxicity.[1][4]
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Operational Plan: Safe Handling and Storage
Handling Protocol:

Work in a well-ventilated area to maintain low airborne concentrations.[1][7]

Minimize the generation and accumulation of dust.[1][5][7]

Avoid contact with skin, eyes, and clothing.[1][5][7]

Do not eat, drink, or smoke in areas where Glutathione is handled.[1][5]

Wash hands thoroughly after handling.[1][4]

Ensure that emergency eye wash fountains and safety showers are readily accessible.[1][7]

Storage Protocol:

Store in a cool, dry, and well-ventilated place.[1][4][7]

Keep containers tightly closed in their original packaging.[1][6][7] Polyethylene or

polypropylene containers are suitable.[1]

Protect from light, moisture, freezing, and physical damage.[1][5]

Store away from incompatible materials, especially strong oxidizing agents.[1][5][6][7]

Personal Protective Equipment (PPE) Protocol
A thorough risk assessment of specific procedures should inform PPE selection.

Eye and Face Protection: Wear safety glasses with side shields or goggles that conform to

EN166 or NIOSH standards.[1][4][5][7]

Skin Protection:

Gloves: Use compatible chemical-resistant gloves, such as nitrile rubber. Inspect gloves

before use and use a proper removal technique to avoid skin contact with the outer

surface.[1][4][7] Dispose of contaminated gloves after use.[1][4][5]
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Protective Clothing: Wear a lab coat or other appropriate protective clothing to prevent

skin contact.[1][5][7]

Respiratory Protection: Generally not required under normal use with adequate ventilation. If

a risk assessment indicates a potential for dust or aerosol inhalation, use a NIOSH-approved

N100 (US) or P3 (EN 143) particle respirator.[1]

Disposal Plan
All waste must be handled in accordance with applicable local, state, and federal regulations.

[1] It is the responsibility of the waste generator to properly characterize all waste materials.[5]

[6][7]

Prohibited Disposal Methods:

Do not dispose of Glutathione in the regular trash.[7]

Do not flush Glutathione down the drain or into the sewer system.[1][7][8]

Disposal Protocol:

Waste Characterization: Determine if the Glutathione waste is mixed with any hazardous

substances. If so, it must be treated as hazardous waste.[9]

Waste Segregation & Collection:

Solid Waste: Collect surplus or unwanted solid Glutathione in a clearly labeled, sealed

container.[7]

Contaminated Materials: Any materials contaminated with Glutathione (e.g., gloves,

weighing papers, spill cleanup materials) should be collected in a designated, labeled

waste container.[1][7]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the collection and disposal of the waste.[5][7] Provide the service with accurate information

about the waste material.[7]
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Empty Containers: Handle contaminated packages and empty containers in the same way

as the substance itself.[1] They should not be discarded with household garbage.[5]

Glutathione Disposal Workflow

Start: Glutathione Waste Generated

Step 1: Characterize Waste
Is it mixed with hazardous material?

Step 2: Segregate Waste
- Solid Glutathione

- Contaminated PPE/materials

No

Step 2: Segregate as Hazardous Waste
Follow institutional EHS protocol

Yes

Step 3: Containerize & Label
Use sealed, compatible, and
clearly labeled containers.

Step 4: Professional Disposal
Contact licensed waste disposal service.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Glutathione.[7]

Experimental Protocols
Accidental Release Measures:

In the event of a spill, follow these procedures:

Evacuate and Secure: If necessary, remove non-emergency personnel from the area.[1]

Ventilate: Ensure the spill area is well-ventilated.[1]
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Personal Protection: Wear appropriate PPE as outlined above, including respiratory

protection if dust is present.[1][7]

Containment: Prevent the spill from entering drains or waterways.[1][5]

Cleanup:

Use dry cleanup procedures.[1]

Avoid actions that create dust.[1]

Carefully sweep, shovel, or vacuum the material and place it into a suitable, closed, and

labeled container for disposal.[1][6][7]

Decontamination: Clean the spill area thoroughly after material pickup is complete.[7]

Disposal: The collected spill waste must be disposed of as chemical waste through a

licensed service.[7]

First Aid Procedures:

Inhalation: Move the exposed person to fresh air. If breathing is difficult or symptoms appear,

get medical assistance.[1][5]

Skin Contact: Rinse the exposed skin gently with soap and water for 15-20 minutes. Seek

medical advice if irritation persists.[5]

Eye Contact: Protect the unexposed eye. Rinse the exposed eye(s) gently with water for 15-

20 minutes, removing contact lenses if present and easy to do. Seek medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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